2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]acetamide
• InChI: InChI=1S/C22H19N3O4/c1-14-6-3-9-18(15(14)2)28-13-20(26)23-17-8-4-7-16(12-17)21-24-25-22(29-21)19-10-5-11-27-19/h3-12H,13H2,1-2H3,(H,23,26)
• InChI Key: LXTRLLMJKABULH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CO4)C
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of acetamide and has a complex structure that makes it a promising candidate for research studies.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide is not fully understood. However, studies have suggested that this compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound works by reducing the production of inflammatory cytokines, which are responsible for causing inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis, which is a process of programmed cell death. It has also been found to reduce inflammation in animal models by inhibiting the production of inflammatory cytokines. In addition, this compound has been found to improve cognitive function in animal models by reducing oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide in lab experiments include its potential applications in various fields of research, such as cancer research, anti-inflammatory research, and neurological research. This compound has also shown promising results in in vitro and in vivo studies, which makes it a promising candidate for further research. However, the limitations of using this compound in lab experiments include its complex structure, which makes it difficult to synthesize and purify. In addition, the mechanism of action of this compound is not fully understood, which makes it difficult to determine its efficacy and safety.

Future Directions

There are several future directions for the research of 2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide. One of the future directions is to determine the mechanism of action of this compound, which will help in understanding its efficacy and safety. Another future direction is to study the potential applications of this compound in other fields of research, such as cardiovascular research and metabolic research. Furthermore, future research can focus on optimizing the synthesis method of this compound to make it more efficient and cost-effective. Finally, future research can focus on developing analogs of this compound with improved efficacy and safety profiles.
In conclusion, this compound is a promising compound that has potential applications in various fields of research. This compound has shown promising results in cancer research, anti-inflammatory research, and neurological research. However, the mechanism of action of this compound is not fully understood, and more research is needed to determine its efficacy and safety. Future research can focus on optimizing the synthesis method of this compound, studying its potential applications in other fields of research, and developing analogs with improved efficacy and safety profiles.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide has been extensively studied for its potential applications in various fields of research. This compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory properties, where it has shown to reduce inflammation in animal models. In addition, this compound has been studied for its potential use in the treatment of neurological disorders, where it has shown to improve cognitive function in animal models.